2,3-Dihydro-2-methylthiazolo[3,2-a]benzimidazole

• IUPAC Name: 2-methyl-1,2-dihydro-[1,3]thiazolo[3,2-a]benzimidazole
• InChI: InChI=1S/C10H10N2S/c1-7-6-12-9-5-3-2-4-8(9)11-10(12)13-7/h2-5,7H,6H2,1H3
• InChI Key: LBZLKJGXGZFMDA-UHFFFAOYSA-N
• Canonical SMILES: CC1CN2C3=CC=CC=C3N=C2S1
• Molecular Formula: C10H10N2S
• Molecular Weight: 190.27 g/mol
• CAS No.: 87215-79-0

Description

2,3-Dihydro-2-methylthiazolo[3,2-a]benzimidazole is a useful research compound. Its molecular formula is C10H10N2S and its molecular weight is 190.26. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitumor Activities

Compounds incorporating 2,3-Dihydro-2-methylthiazolo[3,2-a]benzimidazole have been synthesized and evaluated for their antimicrobial properties. These compounds have shown promising broad-spectrum antibacterial and antifungal profiles against various microorganisms, suggesting their potential in developing new antimicrobial agents (Mahmoud et al., 2013). Additionally, the immunostimulatory activity of related compounds has been explored in tumorous and non-tumorous systems, highlighting their potential in enhancing anti-tumor immunity (Tagliabue et al., 1978).

Cell Cycle Disruption and Apoptotic Activity

Derivatives of this compound, such as 3-aminothiazolo[3,2-a]benzimidazole-2-carbonitrile, have demonstrated significant antiproliferative activity and the ability to induce apoptosis in cancer cells. These findings suggest their potential use in cancer therapy, particularly in disrupting cell cycle progression and inducing cancer cell death (Sarhan et al., 2010).

Synthesis of Novel Compounds for Biological Applications

The chemical versatility of this compound allows for the synthesis of various novel compounds with potential biological applications. For instance, the synthesis of new thiazolopyrimidines and their evaluation as antimicrobial and antitumor agents highlight the compound's utility in medicinal chemistry (Said et al., 2004). Furthermore, the development of derivatives based on the thiazolo[3,2-a]benzimidazole moiety for targeting bacterial and fungal species demonstrates its application in discovering new antimicrobial agents (Hamdy et al., 2007).

Mechanism of Action

Target of Action

Similar compounds have shown significant activity against mycobacterium tuberculosis (mtb) h37ra .

Mode of Action

It’s worth noting that similar compounds have been found to selectively inhibit mtb over a selected panel of non-tuberculous mycobacteria (ntm) . Molecular docking and dynamics studies were carried out for the most active compounds in order to understand the putative binding pattern, as well as stability of the protein–ligand complex, against the selected target Pantothenate synthetase of Mtb .

Biochemical Pathways

Related compounds have shown to affect the pantothenate synthetase pathway of mtb .

Pharmacokinetics

In silico admet prediction was carried out for similar compounds .

Result of Action

Similar compounds have shown significant activity against mtb h37ra .

Action Environment

It’s worth noting that the synthesis of similar compounds was carried out under specific conditions .

Future Directions

The future directions for “2,3-Dihydro-2-methylthiazolo[3,2-a]benzimidazole” could involve further exploration of its potential as a carbonic anhydrase inhibitor for cancer therapy. Additionally, its strong electron-donating properties could be exploited for applications in n-type doping.